Cas no 2138142-62-6 (N-({7-azabicyclo[2.2.1]heptan-2-yl}methyl)-3-methoxypropanamide)

• Product Name: N-({7-azabicyclo[2.2.1]heptan-2-yl}methyl)-3-methoxypropanamide
• CAS No: 2138142-62-6
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• CID: 6172078
• PubChem ID: 165947484
• Update Time: 2025-10-22

N-({7-azabicyclo[2.2.1]heptan-2-yl}methyl)-3-methoxypropanamide Chemical and Physical Properties

Names and Identifiers

• 2138142-62-6
• EN300-739025
• N-({7-azabicyclo[2.2.1]heptan-2-yl}methyl)-3-methoxypropanamide

• Inchi： 1S/C11H20N2O2/c1-15-5-4-11(14)12-7-8-6-9-2-3-10(8)13-9/h8-10,13H,2-7H2,1H3,(H,12,14)
• InChI Key： FICJKYQZKXSUSN-UHFFFAOYSA-N
• SMILES： O=C(CCOC)NCC1CC2CCC1N2

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 50.4Ų

Additional information on N-({7-azabicyclo[2.2.1]heptan-2-yl}methyl)-3-methoxypropanamide

Comprehensive Overview of N-({7-azabicyclo[2.2.1]heptan-2-yl}methyl)-3-methoxypropanamide (CAS No. 2138142-62-6)

The compound N-({7-azabicyclo[2.2.1]heptan-2-yl}methyl)-3-methoxypropanamide (CAS No. 2138142-62-6) is a specialized organic molecule with a unique structural framework, combining a 7-azabicyclo[2.2.1]heptane core with a 3-methoxypropanamide side chain. This configuration endows the molecule with distinct physicochemical properties, making it a subject of interest in pharmaceutical and biochemical research. The 7-azabicyclo[2.2.1]heptane moiety is particularly noteworthy due to its rigid bicyclic structure, which can enhance binding affinity and selectivity in drug design.

In recent years, the demand for novel small-molecule modulators and bioactive intermediates has surged, driven by advancements in drug discovery and precision medicine. Researchers are increasingly exploring compounds like N-({7-azabicyclo[2.2.1]heptan-2-yl}methyl)-3-methoxypropanamide for their potential applications in targeting neurological disorders, metabolic diseases, and inflammatory pathways. Its methoxypropanamide group, for instance, is often associated with improved solubility and metabolic stability, critical factors in lead optimization.

The synthesis of CAS No. 2138142-62-6 typically involves multi-step organic reactions, including amide coupling and reductive amination, to achieve high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring compliance with stringent pharmaceutical standards. Given its structural complexity, the compound is often procured by contract research organizations (CROs) and custom synthesis providers catering to the life sciences sector.

From a commercial perspective, N-({7-azabicyclo[2.2.1]heptan-2-yl}methyl)-3-methoxypropanamide is listed in catalogs of major chemical suppliers and pharmaceutical intermediates distributors. Its pricing and availability are influenced by factors such as scale of production, regulatory requirements, and market demand. Researchers frequently search for bulk suppliers, technical data sheets, and safety protocols related to this compound, reflecting its growing relevance in academic and industrial laboratories.

Emerging trends in computational chemistry and AI-driven drug design have further amplified interest in structurally unique molecules like this one. Virtual screening and molecular docking studies often highlight the 7-azabicyclo[2.2.1]heptane scaffold as a promising pharmacophore for modulating G-protein-coupled receptors (GPCRs) or enzyme inhibitors. Such applications align with current biomedical research priorities, including the development of next-generation therapeutics for chronic conditions.

In summary, N-({7-azabicyclo[2.2.1]heptan-2-yl}methyl)-3-methoxypropanamide (CAS No. 2138142-62-6) represents a compelling case study in modern medicinal chemistry. Its hybrid structure, combining a constrained bicyclic amine with a flexible methoxypropanamide chain, offers versatile opportunities for structure-activity relationship (SAR) exploration. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in innovative drug development pipelines worldwide.